Cas no 1804333-96-7 (3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-5-carbonyl chloride)

• Product Name: 3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-5-carbonyl chloride
• CAS No: 1804333-96-7
• MF: C₇H₂ClF₃INO₃
• MW: 367.448363780975
• CID: 4829967
• Update Time: 2025-07-02

3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-5-carbonyl chloride

• Inchi： 1S/C7H2ClF3INO3/c8-5(15)2-1-13-6(4(14)3(2)12)16-7(9,10)11/h1,14H
• InChI Key： QPIFKRVSCQTHEJ-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)Cl)=CN=C(C=1O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• XLogP3: 3.2
• Topological Polar Surface Area: 59.4

Additional information on 3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-5-carbonyl chloride

Introduction to 3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-5-carbonyl chloride (CAS No. 1804333-96-7) and Its Applications in Modern Chemical Biology

3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-5-carbonyl chloride (CAS No. 1804333-96-7) is a highly versatile intermediate in the field of pharmaceutical and agrochemical synthesis. Its unique structural features, including the presence of an iodine substituent, a hydroxyl group, and a trifluoromethoxy moiety, make it a valuable building block for the development of novel compounds. This compound has garnered significant attention due to its role in constructing complex molecular architectures, particularly in the synthesis of biologically active molecules.

The iodo-substituted pyridine core in this compound is particularly noteworthy, as it serves as an excellent handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These transformations are pivotal in constructing polycyclic systems and heterocyclic scaffolds, which are prevalent in many drug candidates. The trifluoromethoxy group further enhances the reactivity and electronic properties of the molecule, making it a preferred choice for medicinal chemists seeking to modulate lipophilicity and metabolic stability.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). 3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-5-carbonyl chloride has emerged as a key intermediate in the synthesis of PPI modulators. For instance, its incorporation into peptidomimetic structures has allowed researchers to design molecules that disrupt critical disease-related protein complexes. The hydroxyl group on the pyridine ring can be further modified to introduce hydrogen bonding motifs, which are essential for precise binding to target proteins.

Moreover, the compound's utility extends to the development of kinase inhibitors. The combination of an iodine atom and electron-withdrawing groups like the trifluoromethoxy moiety creates a favorable environment for selective kinase inhibition. Recent studies have demonstrated that derivatives of this compound exhibit potent activity against various kinases involved in cancer signaling pathways. The carbonyl chloride functionality at the 5-position allows for facile introduction of amine-reactive groups, enabling the synthesis of covalent inhibitors that covalently modify key residues on target kinases.

The application of 3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-5-carbonyl chloride in fragment-based drug discovery is another area of growing interest. Fragment-based approaches rely on identifying small molecular fragments that bind to target proteins with moderate affinity. These fragments can then be optimized through iterative linking and chemical manipulation to produce high-affinity inhibitors. The structural features of this compound make it an ideal candidate for generating novel fragments with unique binding properties.

Advances in computational chemistry have further enhanced the utility of this intermediate. Molecular modeling studies have shown that modifications to the trifluoromethoxy group can fine-tune binding interactions with specific protein targets. Additionally, virtual screening algorithms have been employed to identify potential derivatives with improved pharmacokinetic profiles. These computational tools, combined with experimental validation, have accelerated the discovery process and led to the identification of several promising lead compounds.

The synthesis of 3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-5-carbonyl chloride itself is a testament to modern synthetic methodologies. The process typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps include halogenation at the 4-position, functionalization at the 2-position with a trifluoromethoxy group, and finally introduction of the carbonyl chloride functionality at the 5-position. Each step is carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

In conclusion, 3-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-5-carbonyl chloride (CAS No. 1804333-96-7) represents a cornerstone in modern chemical biology and drug discovery. Its unique structural attributes and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new applications for this compound, its importance is likely to grow even further, driving innovation across multiple disciplines within chemical biology.